Cas no 50886-61-8 (Isoeuphorbetin)

• Product Name: Isoeuphorbetin
• CAS No: 50886-61-8
• Molecular Formula: C₁₈H₁₀O₈
• Molecular Weight: 354.2672
• CID: 381503
• PubChem ID: 71438018

Isoeuphorbetin Properties

Names and Identifiers

• [5,8'-Bi-2H-1-benzopyran]-2,2'-dione,6,6',7,7'-tetrahydroxy-
• Isoeuphorbetin
• 6,6',7,7'-Tetrahydroxy-5,8'-bi[2H-1-benzopyran]-2,2'-dione
• 50886-61-8
• 8-(6,7-dihydroxy-2-oxochromen-5-yl)-6,7-dihydroxychromen-2-one
• HY-N7672
• 6,6',7,7'-Tetrahydroxy-2H,2'H-[5,8'-bichromene]-2,2'-dione
• CS-0135175
• CHEMBL5274343
• BDBM50614760
• FS-8306
• 50677-55-9
• DA-54418

• InChIKey： MCLQXBHUUFURBK-UHFFFAOYSA-N
• Inchi： 1S/C18H10O8/c19-9-5-7-1-3-13(22)26-18(7)15(17(9)24)14-8-2-4-12(21)25-11(8)6-10(20)16(14)23/h1-6,19-20,23-24H
• SMILES： O1C(C=CC2=CC(=C(C(=C12)C1=C(C(=CC2=C1C=CC(=O)O2)O)O)O)O)=O

Computed Properties

• Exact Mass: 354.03756727 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 354.03756727 g/mol
• Heavy Atom Count: 26
• Complexity: 658
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 134
• Molecular Weight: 354.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols